Cas no 1354028-98-0 (2-Amino-3-methyl-N-[(1S)-1-phenylpropyl]butanamide)

• Product Name: 2-Amino-3-methyl-N-[(1S)-1-phenylpropyl]butanamide
• CAS No: 1354028-98-0
• MF: C₁₄H₂₂N₂O
• MW: 234.337283611298
• CID: 2165595
• Update Time: 2025-06-09

2-Amino-3-methyl-N-[(1S)-1-phenylpropyl]butanamide Chemical and Physical Properties

Names and Identifiers

• (S)-2-amino-3-methyl-n-(1-phenyl-propyl)-butyramide
• 2-Amino-3-methyl-N-((S)-1-phenylpropyl)butanamide
• 2-Amino-3-methyl-N-[(1S)-1-phenylpropyl]butanamide

• Inchi： 1S/C14H22N2O/c1-4-12(11-8-6-5-7-9-11)16-14(17)13(15)10(2)3/h5-10,12-13H,4,15H2,1-3H3,(H,16,17)/t12-,13?/m0/s1
• InChI Key： SJKGDKJVMHLPIT-UEWDXFNNSA-N
• SMILES： O=C(C(C(C)C)N)N[C@H](C1C=CC=CC=1)CC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 234
• Topological Polar Surface Area: 55.1

Additional information on 2-Amino-3-methyl-N-[(1S)-1-phenylpropyl]butanamide

Compound CAS No. 1354028-98-0: 2-Amino-3-Methyl-N-[(1S)-1-Phenylpropyl]Butanamide

The compound with CAS No. 1354028-98-0, commonly referred to as 2-Amino-3-Methyl-N-[(1S)-1-Phenylpropyl]Butanamide, is a structurally complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of amides, characterized by its amide functional group and a substituted butanamide backbone. The molecule's structure includes an amino group (-NH₂) attached to the second carbon of the butanamide chain, a methyl group (-CH₃) on the third carbon, and an N-substituent consisting of an (S)-configured phenylpropyl group. These structural features contribute to its unique chemical properties and biological activity.

Recent studies have highlighted the importance of stereochemistry in determining the biological activity of compounds like 2-Amino-3-Methyl-N-[(1S)-1-Phenylpropyl]Butanamide. The (S)-configuration of the phenylpropyl group plays a critical role in its interaction with biological targets, such as enzymes or receptors. For instance, researchers have demonstrated that this compound exhibits selective binding to certain G-protein coupled receptors (GPCRs), making it a promising candidate for drug development in the treatment of neurological disorders. The stereochemical specificity ensures that only the (S)-enantiomer retains the desired pharmacological activity, underscoring the importance of chirality in medicinal chemistry.

The synthesis of 2-Amino-3-Methyl-N-[(1S)-1-Phenylpropyl]Butanamide involves a multi-step process that combines principles from organic synthesis and asymmetric catalysis. Key steps include the preparation of the chiral phenylpropylamine intermediate, which is achieved through asymmetric alkylation or enzymatic resolution methods. Subsequent coupling reactions, such as amide bond formation, are employed to assemble the final product. The use of environmentally friendly reagents and catalytic systems has become a focus in recent synthetic strategies, aligning with green chemistry principles and reducing the ecological footprint of chemical manufacturing.

In terms of applications, 2-Amino-3-Methyl-N-[(1S)-1-Phenylpropyl]Butanamide has shown potential in several areas. In pharmacology, it serves as a lead compound for designing drugs targeting central nervous system disorders, including anxiety and depression. Its ability to modulate neurotransmitter systems makes it a valuable tool in neurochemical research. Additionally, this compound has been explored for its anti-inflammatory properties, with studies indicating its potential utility in treating chronic inflammatory conditions such as arthritis.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and pharmacokinetic profiles of 2-Amino-3-Methyl-N-[(1S)-1-Phenylpropyl]Butanamide with greater accuracy. Molecular docking studies have revealed key interactions between this compound and its target proteins, providing insights into its mechanism of action. Furthermore, machine learning algorithms are being employed to optimize its bioavailability and minimize off-target effects, paving the way for more efficient drug design.

In conclusion, 2-Amino-3-Methyl-N-[(1S)-1-Phenylpropyl]Butanamide (CAS No. 1354028-98-0) is a versatile compound with significant implications in both academic research and industrial applications. Its unique structure, stereochemical properties, and diverse functional groups make it an attractive candidate for advancing drug discovery and chemical innovation. As research continues to uncover new aspects of its behavior and utility, this compound is poised to play an increasingly important role in modern science.